Cas no 4185-82-4 (Dimethyl isopropenyl phosphate)

Dimethyl isopropenyl phosphate is a phosphate ester compound characterized by its reactive isopropenyl group, making it a versatile intermediate in organic synthesis. Its key advantages include high reactivity in polymerization and cross-linking reactions, enabling applications in specialty polymers and coatings. The compound's stability under controlled conditions ensures consistent performance in industrial processes. Additionally, its molecular structure allows for selective functionalization, facilitating tailored modifications in advanced material development. Dimethyl isopropenyl phosphate is also valued for its efficiency as a flame-retardant precursor, contributing to enhanced safety in polymer formulations. Proper handling and storage are essential due to its reactivity with moisture and strong oxidizing agents.
Dimethyl isopropenyl phosphate structure
4185-82-4 structure
Product Name:Dimethyl isopropenyl phosphate
CAS No:4185-82-4
MF:C5H11O4P
MW:166.112202882767
MDL:MFCD09953485
CID:84958
PubChem ID:581450
Update Time:2025-10-29

Dimethyl isopropenyl phosphate Chemical and Physical Properties

Names and Identifiers

    • Dimethyl isopropenyl phosphate
    • Isopropenyl methyl phosphate, (C3H5O)(MeO)2PO
    • Dimethyl isopropenyl phosphate,95%
    • CS-0205422
    • CLUBBNMVLUHMDR-UHFFFAOYSA-N
    • Phosphoric acid, dimethyl 1-methylethenyl ester
    • SCHEMBL2179462
    • 1-propen-2-yl-dimethyl phosphate
    • Isopropenyl dimethyl phosphate
    • 4185-82-4
    • Dimethyl 1-methylethenyl phosphate
    • Phosphoric acid, isopropenyl dimethyl ester
    • dimethyl prop-1-en-2-yl phosphate
    • MDL: MFCD09953485
    • Inchi: 1S/C5H11O4P/c1-5(2)9-10(6,7-3)8-4/h1H2,2-4H3
    • InChI Key: CLUBBNMVLUHMDR-UHFFFAOYSA-N
    • SMILES: P(=O)(OC)(OC)OC(=C)C

Computed Properties

  • Exact Mass: 166.03900
  • Monoisotopic Mass: 166.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.8A^2
  • XLogP3: 0.6

Experimental Properties

  • Color/Form: liquid
  • Density: 1.113
  • Boiling Point: 120°C/7.5mm
  • Flash Point: 120°C/7.5mm
  • Refractive Index: 1.418
  • PSA: 54.57000
  • LogP: 1.93750
  • Sensitiveness: Moisture Sensitive
  • Solubility: Uncertain

Dimethyl isopropenyl phosphate Customs Data

  • HS CODE:2919900090
  • Customs Data:

    China Customs Code:

    2919900090

    Overview:

    HS:2919900090 Other phosphates and their salts(Including milk phosphate)(Including their halogenation,sulfonation,Nitration and nitrosation derivatives) VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2919900090 other phosphoric esters and their salts, including lactophosphates; their halogenated, sulphonated, nitrated or nitrosated derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Dimethyl isopropenyl phosphate Pricemore >>

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